Cas no 2171289-04-4 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid
• CAS No: 2171289-04-4
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 6023558
• PubChem ID: 165599202
• Update Time: 2025-06-10

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid
• L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-formyl-
• EN300-1556096
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid
• 2171289-04-4

• Inchi： 1S/C25H21NO6/c27-13-16-11-15(9-10-23(16)28)12-22(24(29)30)26-25(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,13,21-22,28H,12,14H2,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： WTXJVYPMBJULJS-QFIPXVFZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C(C=O)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 431.13688739g/mol
• Monoisotopic Mass: 431.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 683.9±55.0 °C(Predicted)
• pka: 2.86±0.10(Predicted)

Additional information on (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid

Compound Introduction: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid (CAS No. 2171289-04-4)

The compound (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid, identified by its CAS number 2171289-04-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple functional groups, including an amino group protected as a methyl ester, a formyl group, and a hydroxyl group, makes it a versatile intermediate for the synthesis of more elaborate pharmacophores.

Recent studies have highlighted the importance of chiral auxiliaries and asymmetric synthesis in the development of enantiomerically pure pharmaceuticals. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, is a critical feature that influences the compound's biological activity and interactions with biological targets. This chirality is often achieved through stereoselective methodologies, such as enzymatic resolution or chiral auxiliary-assisted peptide coupling reactions, which are areas of active research in synthetic organic chemistry.

The fluoren-9-yl moiety in the compound's structure adds another layer of complexity and functionality. Fluorene derivatives are well-known for their enhanced photophysical properties, making them valuable in materials science and optoelectronic applications. However, in the context of pharmaceuticals, the fluorene group can serve as a lipophilic anchor that improves membrane permeability or as a scaffold for further derivatization to enhance binding affinity to biological receptors. The methoxycarbonyl (Moc) protection on the amino group is another strategic feature that allows for selective deprotection under mild acidic or basic conditions, facilitating its integration into larger peptide or protein-based drug candidates.

The 3-formyl-4-hydroxyphenyl substituent introduces both electrophilic and nucleophilic sites into the molecule, enabling diverse chemical transformations such as condensation reactions with amines or alcohols to form amides or esters. This functionality is particularly useful in medicinal chemistry for generating libraries of compounds with varied biological profiles. The phenolic hydroxyl group can also participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes and modulating pharmacokinetic properties.

Current research trends in medicinal chemistry emphasize the development of multifunctional molecules that can address multiple targets or exhibit synergistic effects. The compound described here embodies this philosophy by combining several pharmacologically relevant moieties into a single scaffold. For instance, the formyl group can be readily converted into an amide bond upon reaction with nucleophiles like lysine residues in peptides or proteins, potentially leading to novel bioconjugates with enhanced stability or targeted delivery properties.

Moreover, the integration of advanced computational methods has revolutionized the way such compounds are designed and evaluated. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have become indispensable tools for predicting binding affinities and optimizing molecular interactions. The structural features of (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-formyl-4-hydroxyphenyl)propanoic acid make it an excellent candidate for these studies, as its diverse functional groups provide numerous opportunities for interaction with biological targets.

In conclusion, this compound represents a promising candidate for further exploration in drug discovery and molecular medicine. Its complex architecture, chiral center, and multiple reactive sites offer unparalleled flexibility for synthetic manipulation and functionalization. As research continues to advance our understanding of structure-activity relationships and molecular recognition processes, compounds like this one will play an increasingly important role in developing next-generation therapeutics.